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Abstract

Ciapavir (SBI-0953294) is a novel, potent, and bivalent small-molecule Smac mimetic
developed as a latency-reversing agent (LRA) for HIV-1.[1][2] It represents a next-generation
therapeutic candidate within the "shock and kill" strategy for HIV eradication.[3][4] Ciapavir
functions by specifically activating the non-canonical NF-kB signaling pathway, leading to the
reactivation of latent HIV-1 proviruses within infected cells.[1][3] This technical guide provides a
comprehensive overview of the structural and chemical properties of Ciapavir, its mechanism
of action, quantitative data on its activity, and detailed experimental protocols for its
characterization.

Chemical and Structural Properties

Ciapavir is a bivalent antagonist of the cellular inhibitor of apoptosis protein 1 (CIAP1),
designed for enhanced potency and drug-like properties in the context of HIV-1 latency
reversal.[2] Its bivalent nature allows for simultaneous interaction with two adjacent binding
domains on clAP1, contributing to a more stable interaction and enhanced activity.[2]
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Property Value Reference

(4S,4'S,7S,7'S,9aS,9a'S)-N,N'-
((1S,1's,2R,2'R)-(hexa-2,4-
diyne-1,6-diylbis(oxy))bis(2,3-
dihydro-1H-indene-2,1-

IUPAC Name ) ) ) [5]
diyl))bis(8,8-dimethyl-4-((S)-2-
(methylamino)propanamido)-5-
oxooctahydropyrrolo[2,1-b][1]

[5]thiazepine-7-carboxamide)

Synonyms SBI-0953294 [1][5]
CAS Number 2433895-70-4 (free base) [5]
Molecular Formula Cs4H70N8OsS2 [5]
Molecular Weight 1023.32 g/mol [5]

Mechanism of Action: Activation of the Non-
canonical NF-kB Signaling Pathway

Ciapavir's primary mechanism of action is the induction of the non-canonical NF-kB signaling
pathway, a key regulator of immune responses.[1][3] In latently infected CD4+ T cells, this
pathway is typically suppressed by clAP1, which continuously targets NF-kB-inducing kinase
(NIK) for degradation.[2]

By binding to clAP1, Ciapavir induces its auto-ubiquitination and subsequent proteasomal
degradation.[2] This leads to the stabilization and accumulation of NIK.[2] Accumulated NIK
then phosphorylates and activates IkB kinase a (IKKa), which in turn phosphorylates the p100
subunit of the NF-kB complex. This phosphorylation event triggers the processing of p100 to its
active p52 form, which then dimerizes with RelB. The resulting p52/RelB heterodimer
translocates to the nucleus, where it binds to the HIV-1 long terminal repeat (LTR) and initiates
the transcription of the latent provirus.[2]
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Ciapavir-mediated activation of the non-canonical NF-kB pathway.
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Quantitative Data
In Vitro Latency Reversal Activity

The potency of Ciapavir in reactivating latent HIV-1 was assessed using the 2D10 Jurkat cell
line, which contains a latent HIV provirus with a GFP reporter.

Compound ECso (nM) CCso (nM)

Ciapavir 2.9 >10,000

SBI-0637142 (monovalent

>1,000 >10,000
predecessor)

Data extracted from Pache et
al., 2020.

In Vivo Pharmacokinetics in Mice

Pharmacokinetic properties of Ciapavir were evaluated in C57BL/6 mice following
intraperitoneal (i.p.) administration.

Dose (mglkg)  Cmax (ngIML)  Tmax (h) AUCo-24 tal2 (h)
g/kg max (NJ max (h*ngImL) 1/2
10 1,230 2 8,970 2.9

Data extracted
from Pache et
al., 2020.

Experimental Protocols
In Vitro HIV-1 Latency Reversal Assay

This protocol describes the methodology used to assess the latency-reversing activity of
Ciapavir in the 2D10 cell line.
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e Cell Culture: 2D10 Jurkat cells are maintained in RPMI 1640 medium supplemented with
10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 200 pg/mL G418.

e Compound Treatment: Cells are seeded in 96-well plates at a density of 5 x 10* cells per
well. Serial dilutions of Ciapavir or control compounds are added to the wells.

e |ncubation: Plates are incubated at 37°C in a 5% CO:z incubator for 48 hours.

o Flow Cytometry: After incubation, cells are harvested and washed with PBS. GFP
expression, indicative of HIV-1 reactivation, is analyzed using a flow cytometer.

o Data Analysis: The percentage of GFP-positive cells is quantified, and ECso values are
calculated using non-linear regression analysis. Cell viability is assessed concurrently using
a suitable dye (e.qg., propidium iodide) to determine CCso values.

clAP1 Degradation Assay (Western Blot)

This protocol outlines the procedure to measure Ciapavir-induced degradation of clAP1.

e Cell Lysis: 2D10 cells are treated with Ciapavir at various concentrations and time points.
After treatment, cells are harvested, washed with cold PBS, and lysed in RIPA buffer
containing protease and phosphatase inhibitors.

o Protein Quantification: The total protein concentration of the cell lysates is determined using
a BCA protein assay.

o SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated
by SDS-PAGE and transferred to a PVDF membrane.

e Immunoblotting: The membrane is blocked with 5% non-fat milk in TBST for 1 hour at room
temperature. The membrane is then incubated with a primary antibody specific for clAP1
overnight at 4°C. After washing, the membrane is incubated with a horseradish peroxidase
(HRP)-conjugated secondary antibody for 1 hour at room temperature.

o Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL)
detection reagent and imaged. A loading control, such as B-actin or GAPDH, is used to
ensure equal protein loading.
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Experimental Workflow

The following diagram illustrates a general workflow for the preclinical evaluation of a latency-
reversing agent like Ciapavir.
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Preclinical evaluation workflow for a latency-reversing agent.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-structural-and-chemical-properties-of-ciapavir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16224725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Ciapavir is a promising next-generation Smac mimetic with potent HIV-1 latency-reversing
activity. Its bivalent structure and specific targeting of the non-canonical NF-kB pathway provide
a favorable efficacy and safety profile in preclinical models. The data and protocols presented
in this guide offer a comprehensive resource for researchers and drug development
professionals working towards a functional cure for HIV. Further investigation in non-human
primate models and eventually human clinical trials will be crucial to determine the full
therapeutic potential of Ciapavir.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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